N-[1-(4-ethylphenyl)ethyl]-2-methoxybenzamide

• IUPAC Name: N-[1-(4-ethylphenyl)ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C18H21NO2/c1-4-14-9-11-15(12-10-14)13(2)19-18(20)16-7-5-6-8-17(16)21-3/h5-13H,4H2,1-3H3,(H,19,20)
• InChI Key: VBWVHZNQLNWSTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NC(=O)C2=CC=CC=C2OC
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-[1-(4-ethylphenyl)ethyl]-2-methoxybenzamide is an organic compound with a complex structure that includes an ethylphenyl group and a methoxybenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(4-ethylphenyl)ethyl]-2-methoxybenzamide typically involves the reaction of 4-ethylacetophenone with 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[1-(4-ethylphenyl)ethyl]-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The ethyl group can be oxidized to form a carboxylic acid derivative.

Reduction: The carbonyl group in the benzamide moiety can be reduced to form an amine.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a catalyst like palladium on carbon.

Major Products

Oxidation: Formation of 4-ethylbenzoic acid derivatives.

Reduction: Formation of N-[1-(4-ethylphenyl)ethyl]-2-methoxybenzylamine.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

N-[1-(4-ethylphenyl)ethyl]-2-methoxybenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[1-(4-ethylphenyl)ethyl]-2-methoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby reducing inflammation and pain.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(4-ethylphenyl)ethyl]-2-methoxyaniline
• N-[1-(4-ethylphenyl)ethyl]-2-phenylacetamide
• N-[1-(4-ethylphenyl)ethyl]-2-naphthalen-2-yloxyacetamide

Uniqueness

N-[1-(4-ethylphenyl)ethyl]-2-methoxybenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for research and development in various fields.